5-(Ethoxymethyl)-2-methylpyrimidin-4-amine;hydrobromide

• IUPAC Name: 5-(ethoxymethyl)-2-methylpyrimidin-4-amine;hydrobromide
• InChI: InChI=1S/C8H13N3O.BrH/c1-3-12-5-7-4-10-6(2)11-8(7)9;/h4H,3,5H2,1-2H3,(H2,9,10,11);1H
• InChI Key: DSASTCYOSMCLOQ-UHFFFAOYSA-N
• Canonical SMILES: CCOCC1=CN=C(N=C1N)C.Br
• Molecular Formula: C8H14BrN3O
• Molecular Weight: 248.12 g/mol

Description

5-(Ethoxymethyl)-2-methylpyrimidin-4-amine is a chemical compound with the molecular formula C8H13N3O. It is also known as 5-(ETHOXYMETHYL)-2-METHYL-4-PYRIMIDINAMINE.

Synthesis Analysis

The synthesis of 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine involves several steps. It can be synthesized from biomass sugars such as glucose, fructose, and inulin over an acid catalyst in ethanol. The process involves the hydrolysis of cellulose to glucose in the presence of acidic catalysts, followed by isomerization of glucose to fructose through Lewis acid sites, and then the production of 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine with dehydration of fructose followed by in-situ etherification of 5-hydroxymethylfurfural (HMF) in ethanol.

Molecular Structure Analysis

The molecular structure of 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine can be found in databases like PubChem. The compound has a molecular weight of 167.21 g/mol. The InChI string and the Canonical SMILES string provide a textual representation of the compound’s structure.

Chemical Reactions Analysis

The chemical reactions involving 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine are complex and involve multiple steps. The ethanolysis of biomass to 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine is a continuous multi-step reaction. The process involves the hydrolysis of cellulose to glucose in the presence of acidic catalysts, followed by isomerization of glucose to fructose through Lewis acid sites, and then the production of 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine with dehydration of fructose followed by in-situ etherification of 5-hydroxymethylfurfural (HMF) in ethanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine include a molecular weight of 167.21 g/mol. The compound has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound also has a rotatable bond count of 3.

Safety and Hazards

The safety data sheet for a similar compound, Diethyl ethoxymethylenemalonate, indicates that it is harmful if swallowed, causes skin irritation, may cause an allergic skin reaction, causes serious eye irritation, is very toxic to aquatic life, and is toxic to aquatic life with long-lasting effects. It is recommended to avoid breathing mist or vapors, to wash skin thoroughly after handling, to not eat, drink or smoke when using this product, to avoid release to the environment, and to wear protective gloves/eye protection/face protection.

Future Directions

Biomass-derived 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine holds great promise to meet the growing demands for transportation fuels and fuel additives due to its excellent energy density and satisfactory combustion performance. Current challenges and prospects for advanced biofuel 5-(Ethoxymethyl)-2-methylpyrimidin-4-amine preparation include the optimization of the synthesis process, the exploration of different feedstocks, and the development of more efficient catalysts.